Cas no 1714146-63-0 (7-Bromo-5-ethyl-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-2-carbonitrile)

• Product Name: 7-Bromo-5-ethyl-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-2-carbonitrile
• CAS No: 1714146-63-0
• MF: C₁₀H₇BrN₂OS
• MW: 283.144379854202
• CID: 5736975
• PubChem ID: 126455564
• Update Time: 2026-03-11

7-Bromo-5-ethyl-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-5-ethyl-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-2-carbonitrile
• W13105
• 1714146-63-0
• Thieno[3,2-c]pyridine-2-carbonitrile, 7-bromo-5-ethyl-4,5-dihydro-4-oxo-

• Inchi： 1S/C10H7BrN2OS/c1-2-13-5-8(11)9-7(10(13)14)3-6(4-12)15-9/h3,5H,2H2,1H3
• InChI Key： SAFBUKBRVDSYNN-UHFFFAOYSA-N
• SMILES： BrC1=CN(C(C2C=C(C#N)SC=21)=O)CC

Computed Properties

• Exact Mass: 281.94625g/mol
• Monoisotopic Mass: 281.94625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.3Ų

Experimental Properties

• Density: 1.73±0.1 g/cm3(Predicted)
• Boiling Point: 428.9±45.0 °C(Predicted)
• pka: -4.29±0.40(Predicted)

Additional information on 7-Bromo-5-ethyl-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-2-carbonitrile

Introduction to 7-Bromo-5-ethyl-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-2-carbonitrile (CAS No. 1714146-63-0)

7-Bromo-5-ethyl-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-2-carbonitrile (CAS No. 1714146-63-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the bromine substituent and the ethyl group, contribute to its distinct chemical and biological properties.

The chemical structure of 7-Bromo-5-ethyl-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-2-carbonitrile is characterized by a thienopyridine core with a bromine atom at the 7-position and an ethyl group at the 5-position. The presence of these substituents imparts specific electronic and steric effects that influence the compound's reactivity and biological activity. The nitrile group at the 2-position further enhances the compound's potential for forming hydrogen bonds and participating in various chemical reactions.

Recent studies have highlighted the pharmacological potential of 7-Bromo-5-ethyl-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-2-carbonitrile in several therapeutic areas. One notable application is its antiproliferative activity against various cancer cell lines. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent cytotoxic effects on human breast cancer cells (MCF-7) and colon cancer cells (HCT116). The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its antiproliferative properties, 7-Bromo-5-ethyl-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-2-carbonitrile has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 7-Bromo-5-ethyl-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-2-carbonitrile has been optimized using modern synthetic techniques. A common approach involves the condensation of a suitable thienopyridine derivative with a nitrile-containing reagent, followed by bromination and ethylation steps. The synthetic route is highly efficient and scalable, making it suitable for large-scale production for both research and commercial purposes.

From a pharmacokinetic perspective, 7-Bromo-5-ethyl-4-oxo-4,5-dihydrothieno[3,2-c]pyridine-2-carbonitrile exhibits favorable properties such as good solubility and stability in physiological conditions. Preclinical studies have shown that it has a reasonable bioavailability when administered orally or intravenously. These characteristics are crucial for ensuring effective drug delivery and therapeutic efficacy.

The safety profile of 7-Bromo-5-ethyl-4-o xo -4 , 5 -d ihydroth ien o [3 , 2 -c ]pyr id ine -2 -carbonitr ile has been extensively evaluated in preclinical models. Toxicity studies have indicated that it is well-tolerated at therapeutic doses with minimal side effects. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 7-Bromo -5 -e thyl -4 -ox o -4 , 5 -d ihydroth ien o [3 , 2 -c ]pyr id ine -2 -carbonitr ile (CAS No . 1714146 -63 -0) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full range of applications and optimize its properties for clinical use.